Cas no 80664-09-1 (N-(3-IODO-PHENYL)-GUANIDINE)

• Product name: N-(3-IODO-PHENYL)-GUANIDINE
• CAS No: 80664-09-1
• MF: C₇H₈IN₃
• MW: 261.062993049622
• CID: 1801504
• PubChem ID: 44285770

N-(3-IODO-PHENYL)-GUANIDINE Chemical and Physical Properties

Names and Identifiers

• N-(3-IODO-PHENYL)-GUANIDINE
• CHEMBL285059
• 1-(3-Iodophenyl)guanidine
• MFCD10000729
• m-iodophenylguanidine
• SY339612
• SCHEMBL1184711
• 80664-09-1
• AKOS011667337

• Inchi： InChI=1S/C7H8IN3/c8-5-2-1-3-6(4-5)11-7(9)10/h1-4H,(H4,9,10,11)
• InChI Key： VKJFNTIDNIZFDD-UHFFFAOYSA-N
• SMILES： C1=CC(=CC(=C1)I)N=C(N)N

Computed Properties

• Exact Mass: 260.97629g/mol
• Monoisotopic Mass: 260.97629g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 64.4Ų